Cas no 1614233-69-0 (2-(2,6-Difluoro-3,5-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2,6-Difluoro-3,5-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1614233-69-0 structure
Product Name:2-(2,6-Difluoro-3,5-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1614233-69-0
MF:C14H19BF2O4
MW:300.106071710587
CID:4937447
PubChem ID:86722806
Update Time:2026-02-27

2-(2,6-Difluoro-3,5-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-difluoro-3,5-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • SCHEMBL15796063
    • BS-51783
    • E77080
    • CS-0120605
    • YXWYLFRLPMCHOV-UHFFFAOYSA-N
    • 1614233-69-0
    • (2,6-Difluoro-(3,5-dimethoxy)phenyl)boronic Acid pinacol ester
    • 2-(2,6-Difluoro-3,5-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Inchi: 1S/C14H19BF2O4/c1-13(2)14(3,4)21-15(20-13)10-11(16)8(18-5)7-9(19-6)12(10)17/h7H,1-6H3
    • InChI Key: YXWYLFRLPMCHOV-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1B1OC(C)(C)C(C)(C)O1)F)OC)OC

Computed Properties

  • Exact Mass: 300.1344456g/mol
  • Monoisotopic Mass: 300.1344456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9

2-(2,6-Difluoro-3,5-dimethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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